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Compound of Interest

Compound Name: 18:0 Propargyl PC

Cat. No.: B15551497 Get Quote

Essential Safety and Handling Guide for 18:0
Propargyl PC
For researchers, scientists, and drug development professionals, the proper handling of

specialized reagents like 18:0 Propargyl PC (1,2-distearoyl-sn-glycero-3-phosphocholine (N-

propynyl)) is paramount for both personal safety and experimental integrity. This guide provides

immediate, essential information on personal protective equipment (PPE), operational

procedures, and disposal plans to ensure safe and effective use in the laboratory.

Immediate Safety Information
While a specific Safety Data Sheet (SDS) detailing the unique hazards of 18:0 Propargyl PC is

not readily available, a conservative approach to handling is recommended based on data from

similar compounds. The parent compound, 1,2-distearoyl-sn-glycero-3-phosphocholine, is

generally not considered hazardous. However, the introduction of the reactive propargyl group

may alter its toxicological properties. For instance, a similar lipid, 1,2-diheptanoyl-sn-glycero-3-

phosphocholine, is classified as causing skin and eye irritation and is harmful if swallowed.

Furthermore, other propargyl-containing compounds are known to be flammable, toxic, and

corrosive. Therefore, it is crucial to handle 18:0 Propargyl PC with care, assuming it may

possess similar hazards.

Key Physical and Chemical Properties:
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Property Value

Chemical Formula C₄₆H₈₈NO₈P

Molecular Weight 814.17 g/mol

CAS Number 1830366-39-6

Physical Form Powder

Storage Temperature -20°C

Classification Combustible Solid

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure when handling 18:0
Propargyl PC.

Protective Equipment Specification and Use

Eye Protection
Chemical safety goggles should be worn to

protect against dust particles.

Hand Protection
Chemical-resistant gloves (e.g., nitrile) are

required to prevent skin contact.

Body Protection

A lab coat or other protective clothing should be

worn to prevent contamination of personal

clothing.

Respiratory Protection

A properly fitted N95 or higher-level respirator

should be used when handling the powder

outside of a certified chemical fume hood to

prevent inhalation.

Operational Plan: Step-by-Step Handling
Procedures
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Adherence to a strict operational protocol will ensure the safe handling of 18:0 Propargyl PC
from receipt to disposal.

Receiving and Storage: Upon receipt, inspect the packaging for any damage. Store the

container tightly sealed at -20°C in a designated and properly labeled area.

Preparation:

All handling of the powdered form of 18:0 Propargyl PC should be conducted in a

certified chemical fume hood to control exposure.

Before handling, ensure all necessary PPE is donned correctly.

Allow the container to equilibrate to room temperature before opening to prevent

condensation.

Weighing and Aliquoting:

Use a dedicated, clean spatula and weighing vessel.

Handle the powder gently to minimize the generation of dust.

Dissolving:

If preparing a solution, add the solvent to the pre-weighed 18:0 Propargyl PC powder

slowly to avoid splashing.

Ensure the chosen solvent is compatible and that the dissolution process is conducted

within the fume hood.

Use in Experiments:

Conduct all experimental procedures involving 18:0 Propargyl PC within a chemical fume

hood.
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Proper disposal of 18:0 Propargyl PC and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: All waste materials, including unused powder, contaminated labware

(e.g., pipette tips, vials), and PPE, must be segregated as hazardous chemical waste.

Solid Waste: Collect all solid waste in a clearly labeled, sealed container designated for

hazardous chemical waste.

Liquid Waste: Collect any solutions containing 18:0 Propargyl PC in a separate, clearly

labeled, and sealed hazardous waste container.

Disposal Route: All generated hazardous waste must be disposed of through your

institution's official hazardous waste management program. Do not dispose of this material

down the drain or in regular trash.

Experimental Workflow Diagram
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Caption: Workflow for the safe handling of 18:0 Propargyl PC.
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To cite this document: BenchChem. [Personal protective equipment for handling 18:0
Propargyl PC]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15551497#personal-protective-equipment-for-
handling-18-0-propargyl-pc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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